molecular formula C13H19NO4 B8734480 4-Carbethoxy-1-cyclohexyl-2,3-dioxopyrrolidine

4-Carbethoxy-1-cyclohexyl-2,3-dioxopyrrolidine

Cat. No.: B8734480
M. Wt: 253.29 g/mol
InChI Key: LGXAAAIKWYFFMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Carbethoxy-1-cyclohexyl-2,3-dioxopyrrolidine is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19NO4

Molecular Weight

253.29 g/mol

IUPAC Name

ethyl 1-cyclohexyl-4,5-dioxopyrrolidine-3-carboxylate

InChI

InChI=1S/C13H19NO4/c1-2-18-13(17)10-8-14(12(16)11(10)15)9-6-4-3-5-7-9/h9-10H,2-8H2,1H3

InChI Key

LGXAAAIKWYFFMU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CN(C(=O)C1=O)C2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 1-cyclohexyl derivative 5a was prepared in the current investigation from the enolic 4,5-dicarbethoxy-1-cyclohexyl-2,3-dioxopyrrolidine (1a) by a similar procedure conducted on nearly the same scale (ca. 0.088 mol of 1a used in many experiments). Both the 4,5-dicarbethoxy derivative 1a and the 4,5-dimethoxy derivative (mp 160° C.) have been used as starting materials with similar results. The procedure was identical with that described above for 5b, except that it was not necessary to conduct an evaporation to remove ethanol from the saponification mixture, which was instead filtered and poured into a mixture of 200 mL of ice and 50 mL of ethanol before acidification to precipitate the product. The typical yield of 5a, mp 154°-155° C., from 0.088 mol of starting material was 16 g (72%), a result equivalent to the best obtained from the more complex two-step conversion of 4-carbethoxy-1-cyclohexyl-2,3-dioxopyrrolidine described previously.
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